![molecular formula C15H6Cl2F4O4S B3040956 2,4-Dichlorophenyl 4,5,6,7-tetrafluoro-2-methylbenzo[b]furan-3-sulphonate CAS No. 256329-74-5](/img/structure/B3040956.png)
2,4-Dichlorophenyl 4,5,6,7-tetrafluoro-2-methylbenzo[b]furan-3-sulphonate
Overview
Description
“2,4-Dichlorophenyl 4,5,6,7-tetrafluoro-2-methylbenzo[b]furan-3-sulphonate” is a synthetic compound with the molecular formula C15H6Cl2F4O4S . It has a molecular weight of 429.1703528 .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not detailed in the search results. The molecular weight is 429.1703528 , but other properties such as melting point, boiling point, solubility, etc., are not provided.Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Fluorinated Heterocyclic Compounds : The synthesis of partially fluorinated heterocyclic compounds, including tetrafluorobenzo[b]furan derivatives, has been achieved through novel cyclization reactions. These methodologies are crucial for developing materials with potential applications in pharmaceuticals and advanced materials research (Brooke, Musgrave, & Thomas, 1971).
Highly Fluorescent Aryl-Vinyl Benzo[b]difuran Derivatives : A new class of aryl-vinyl benzo[b]difuran derivatives demonstrating significant fluorescence has been synthesized. These compounds hold promise for optoelectronic applications, including organic light-emitting devices (OLEDs), indicating the potential utility of similar fluorinated compounds in developing advanced functional materials (Bosiak et al., 2012).
Environmental Persistence of Fluorinated Compounds : Research on the occurrence of fluorinated compounds in fish meal and fish feed highlights the environmental persistence and bioaccumulation of such compounds. While the study primarily focuses on polychlorinated dibenzo-p-dioxins and furans (PCDD/F), polychlorinated biphenyls (PCB), and other persistent organic pollutants, it underscores the importance of understanding the environmental impact of fluorinated and chlorinated organic compounds, suggesting areas for further investigation into the degradation and toxicity of such chemicals (Suominen et al., 2011).
properties
IUPAC Name |
(2,4-dichlorophenyl) 4,5,6,7-tetrafluoro-2-methyl-1-benzofuran-3-sulfonate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H6Cl2F4O4S/c1-5-15(9-10(18)11(19)12(20)13(21)14(9)24-5)26(22,23)25-8-3-2-6(16)4-7(8)17/h2-4H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJDLFOLLIYORBM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(O1)C(=C(C(=C2F)F)F)F)S(=O)(=O)OC3=C(C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H6Cl2F4O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.